1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane

• IUPAC Name: (4-methyl-1,4-diazepan-1-yl)-(2,3,4,5,6-pentafluorophenyl)methanone
• InChI: InChI=1S/C13H13F5N2O/c1-19-3-2-4-20(6-5-19)13(21)7-8(14)10(16)12(18)11(17)9(7)15/h2-6H2,1H3
• InChI Key: NLYLAAJBIRCWCF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C13H13F5N2O
• Molecular Weight: 308.25 g/mol

Description

1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane is a compound that has received significant attention in the field of scientific research due to its unique chemical properties and potential applications. This compound is a member of the diazepane family, which is a class of organic molecules that contain a six-membered ring with two nitrogen atoms.

Mechanism of Action

The mechanism of action of 1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane is not fully understood. However, it is believed that this compound interacts with specific targets in cells, leading to changes in biochemical and physiological processes. For example, in cancer cells, it has been shown to inhibit the activity of a protein called heat shock protein 90 (HSP90), which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce cell death and inhibit tumor growth. In Alzheimer's disease, it has been shown to reduce the accumulation of amyloid-beta peptides, which are believed to be involved in the pathogenesis of this disease. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane in laboratory experiments is its high potency and selectivity towards specific targets. This allows researchers to study the effects of this compound on specific biochemical and physiological processes with high precision. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the use of 1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane in scientific research. One direction is the development of new drug candidates based on this compound for the treatment of various diseases. Another direction is the use of this compound as a tool for studying protein-protein interactions and enzyme activity in cells. Additionally, there is potential for the use of this compound in the development of new functional materials with unique properties.

Scientific Research Applications

1-methyl-4-(pentafluorobenzoyl)-1,4-diazepane has been used in various scientific research applications, including medicinal chemistry, chemical biology, and materials science. In medicinal chemistry, this compound has shown potential as a drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In chemical biology, it has been used as a tool to study protein-protein interactions and enzyme activity. In materials science, it has been used as a building block for the synthesis of functional materials such as polymers and dendrimers.